Cas no 1190312-97-0 (Methyl 2-methyl-1H-pyrrolo[3,2-b]pyridine-6-carboxylate)

• Product Name: Methyl 2-methyl-1H-pyrrolo[3,2-b]pyridine-6-carboxylate
• CAS No: 1190312-97-0
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD12963062
• CID: 4562114
• PubChem ID: 53412446
• Update Time: 2025-05-25

Methyl 2-methyl-1H-pyrrolo[3,2-b]pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-1H-pyrrolo[3,2-b]pyridine-6-carboxylate
• 2-METHYL-4-AZAINDOLE-6-CARBOXYLIC ACID METHYL ESTER
• AMY9416
• methyl2-methyl-1H-pyrrolo[3,2-b]pyridine-6-carboxylate
• I10526
• CS-0183602
• 1190312-97-0
• PS-20202
• 1H-Pyrrolo[3,2-b]pyridine-6-carboxylic acid, 2-methyl-, methyl ester
• Methyl 2-methyl-1H-pyrrolo[3,2-b]pyridine-6-carboxylate

• MDL： MFCD12963062
• Inchi： 1S/C10H10N2O2/c1-6-3-8-9(12-6)4-7(5-11-8)10(13)14-2/h3-5,12H,1-2H3
• InChI Key： HXDHPSSFUOAVFK-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NC2C=C(C)NC=2C=1)=O

Computed Properties

• Exact Mass: g/mol
• Monoisotopic Mass: g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55
• Molecular Weight: g/mol

Additional information on Methyl 2-methyl-1H-pyrrolo[3,2-b]pyridine-6-carboxylate

Methyl 2-methyl-1H-pyrrolo[3,2-b]pyridine-6-carboxylate: A Comprehensive Overview

Methyl 2-methyl-1H-pyrrolo[3,2-b]pyridine-6-carboxylate, with the CAS number 1190312-97-0, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are known for their unique structural features and potential applications in drug discovery. The molecule's structure consists of a pyrrolopyridine core with a methyl group attached at the 2-position and a methyl ester group at the 6-position. This combination of substituents imparts unique electronic and steric properties, making it an intriguing subject for further research.

The synthesis of Methyl 2-methyl-1H-pyrrolo[3,2-b]pyridine-6-carboxylate has been explored through various methodologies. Recent studies have focused on optimizing the synthesis process to enhance yield and purity. One notable approach involves the use of microwave-assisted synthesis, which has proven to significantly accelerate the reaction while maintaining high product quality. This method not only reduces reaction time but also minimizes the formation of unwanted byproducts, making it a preferred route for large-scale production.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug development. Researchers have demonstrated that Methyl 2-methyl-1H-pyrrolo[3,2-b]pyridine-6-carboxylate exhibits potent activity against several disease targets, including cancer and neurodegenerative disorders. For instance, recent studies have shown that this compound can inhibit key enzymes involved in tumor growth and metastasis. Additionally, its ability to cross the blood-brain barrier makes it a strong candidate for treating central nervous system disorders.

The pharmacokinetic properties of Methyl 2-methyl-1H-pyrrolo[3,2-b]pyridine-6-carboxylate have also been extensively studied. Preclinical data indicate that this compound has favorable absorption and bioavailability profiles, which are critical for its potential use as an oral medication. Furthermore, its metabolic stability has been evaluated in vitro and in vivo models, revealing that it undergoes minimal phase I metabolism, thereby reducing the risk of toxicity.

In terms of structural modifications, researchers have explored various analogs of Methyl 2-methyl-1H-pyrrolo[3,2-b]pyridine-6-carboxylate to improve its therapeutic potential. For example, substituting the methyl ester group with other functional groups has been shown to enhance solubility and target specificity. These modifications highlight the versatility of this compound as a scaffold for drug design.

From an environmental standpoint, the ecological impact of Methyl 2-methyl-1H-pyrrolo[3,2-b]pyridine-6-carboxylate has been assessed through biodegradation studies. Results indicate that this compound is readily biodegradable under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when used responsibly.

In conclusion, Methyl 2-methyl-1H-pyrrolo[3,2-b]pyridine-6-carboxylate (CAS No. 1190312-97-0) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure, coupled with its favorable pharmacokinetic properties and promising therapeutic effects, positions it as a valuable asset in the development of novel drugs and materials.